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Compound of Interest

Compound Name: 1-(Cyclohexylmethyl)piperazine

Cat. No.: B1349345

This technical guide provides a comprehensive overview of the known physicochemical
properties of 1-(Cyclohexylmethyl)piperazine, tailored for researchers, scientists, and
professionals in drug development. The information is compiled from various chemical
suppliers and databases.

Core Physicochemical Data

1-(Cyclohexylmethyl)piperazine is a derivative of piperazine with a cyclohexylmethyl
substituent. Its fundamental properties are crucial for its handling, formulation, and potential
applications in medicinal chemistry and materials science.

Table 1: Key Physicochemical Properties of 1-(Cyclohexylmethyl)piperazine
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Property Value Source(s)
Molecular Formula C11H22Nz2 [1112][3]
Molecular Weight 182.31 g/mol [11[2][3]
CAS Number 57184-23-3 [1][3]
IUPAC Name 1-(cyclohexylmethyl)piperazine

Boiling Point 230-231 °C (at 760 mmHg) [3]

Density 0.938 g/mL at 25 °C [3]
Refractive Index n20/D 1.4950 [3]

Flash Point 87.8 °C (190.0 °F) - closed cup

Predicted pKa 9.26 £ 0.10 [4115]

Data not consistently available.
) ] One source reports 87.8,
Melting Point o )
which is identical to the flash

point and may be an error.

Specific data for 1-
(Cyclohexylmethyl)piperazine
is not readily available. The
Solubility parent compound, piperazine,
is known to be freely soluble in
water and glycerol, and slightly
soluble in ethanol.[6][7]

Experimental Protocols for Property Determination

The following sections detail generalized experimental methodologies for determining the key
physicochemical properties listed above. These protocols are standard in organic chemistry
laboratories.

Determination of Boiling Point (Capillary Method)
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[8][9] A common and efficient method for small quantities of liquid is the capillary

method using a Thiele tube or a melting point apparatus with a heating block.[10][11]

Methodology:

Sample Preparation: A small amount (a few milliliters) of 1-(Cyclohexylmethyl)piperazine is
placed into a small test tube or a fusion tube.[8][10]

Capillary Insertion: A capillary tube, sealed at one end, is placed inverted into the liquid.[10]

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample and the
thermometer bulb are at the same level. This assembly is then placed in a Thiele tube filled
with a high-boiling point liquid (e.g., mineral oil or silicone oil) or inserted into a calibrated
aluminum heating block.[10][12]

Heating: The apparatus is heated slowly and uniformly, at a rate of about 1-2°C per minute
as the expected boiling point is approached.[12]

Observation: As the liquid heats, air trapped in the capillary tube will expand and exit as a
slow stream of bubbles. The boiling point is the temperature at which a rapid and continuous
stream of bubbles emerges from the capillary tube.[10] Alternatively, the heat source is
removed when a steady stream of bubbles is observed. The boiling point is the temperature
at which the bubbling stops and the liquid begins to enter the capillary tube.[11]

Recording: The temperature is recorded at this point. For accuracy, the determination should
be repeated, and the barometric pressure should also be recorded.[3][9]
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Caption: Workflow for Boiling Point Determination.

Determination of Melting Point

For solid compounds, the melting point is a key indicator of purity.[12] Pure crystalline solids
typically exhibit a sharp melting range of 0.5-1.0°C.

Methodology:

Sample Preparation: A small amount of the finely powdered solid is packed into a capillary
tube, sealed at one end, to a height of 1-2 mm.[13][14]

o Apparatus Setup: The capillary tube is attached to a thermometer or placed in a designated
slot in a digital melting point apparatus.[15]

e Heating: The heating block or oil bath is heated. An initial rapid determination can be done to
find an approximate melting point. Subsequently, a new sample is heated slowly, with the
temperature increasing by about 2°C per minute near the expected melting point.

o Observation: The melting range is recorded from the temperature at which the first drop of
liquid appears (onset of melting) to the temperature at which the entire sample becomes a
clear liquid (completion of melting).[15]

Determination of pKa (Acid Dissociation Constant)
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The pKa is a measure of the acidity of a compound. For a basic compound like 1-
(Cyclohexylmethyl)piperazine, the pKa refers to its conjugate acid. Potentiometric titration
and UV-Vis spectrophotometry are common methods for pKa determination.[16][17]

Methodology (Potentiometric Titration):

e Solution Preparation: A precise amount of the compound is dissolved in a suitable solvent
(often water or a water-cosolvent mixture) to a known concentration.

« Titration Setup: The solution is placed in a beaker with a calibrated pH electrode and a
magnetic stirrer.

« Titration: A standardized solution of a strong acid (e.g., HCI) is added in small, precise
increments using a burette.

o Data Collection: The pH of the solution is recorded after each addition of the titrant.

e Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added.
The pKa is determined from the pH at the half-equivalence point, which corresponds to the
inflection point of the curve.[16][17]
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Common Experimental Methods

Potentiometric Titration Spectrophotometry (UV-Vis) NMR Spectroscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1349345?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

